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Compound of Interest

Compound Name:
N,N-Dimethyl-4-

((methylamino)methyl)aniline

CAS No.: 83671-43-6

Cat. No.: B1218795

Get Quote

Disclaimer: Extensive literature searches for "N,N-Dimethyl-4-((methylamino)methyl)aniline"

as a specific reagent in cross-coupling reactions did not yield detailed experimental protocols

or quantitative data for its direct application as a ligand or substrate. However, the broader

class of N,N-dimethylaniline derivatives are well-established as important products and building

blocks in organic synthesis, often synthesized via cross-coupling reactions.

These application notes will therefore focus on the synthesis of N,N-dimethylaniline derivatives

through palladium-catalyzed cross-coupling reactions, particularly the Buchwald-Hartwig

amination, as this is a common and powerful method for their preparation. The protocols and

data presented are based on established methodologies for the synthesis of N,N-

dimethylanilines and will serve as a valuable guide for researchers in this area.

Introduction
N,N-dimethylaniline and its derivatives are crucial intermediates in the synthesis of dyes,

pharmaceuticals, and agrochemicals.[1][2] The formation of the C-N bond to create these
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aromatic amines is a key transformation in organic chemistry. The Buchwald-Hartwig amination

has emerged as a highly versatile and efficient method for this purpose, allowing for the

coupling of aryl halides or triflates with amines.[3][4][5] This reaction is catalyzed by palladium

complexes and offers a significant improvement over harsher, more traditional methods.[4]

Palladium-Catalyzed Synthesis of N,N-
Dimethylanilines via Buchwald-Hartwig Amination
A common strategy for synthesizing N,N-dimethylaniline derivatives is the palladium-catalyzed

cross-coupling of an aryl electrophile (such as an aryl triflate) with dimethylamine. This reaction

typically employs a palladium catalyst, a phosphine ligand, and a base.

Quantitative Data Summary
The following table summarizes representative quantitative data for the Buchwald-Hartwig

amination to produce N,N-dimethylaniline derivatives from aryl triflates and dimethylamine.
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Aryl
Triflates

Pd
Catalyst
(mol%)

Ligand
(mol%)

Base Solvent
Temp
(°C)

Yield
(%)

Referen
ce

4-tert-

Butylphe

nyl triflate

Pd₂(dba)

₃ (1)

XPhos

(4)
K₃PO₄ THF 80 98 [3]

4-

Methoxy

phenyl

triflate

Pd₂(dba)

₃ (1)

XPhos

(4)
K₃PO₄ THF 80 97 [3]

4-

Nitrophe

nyl triflate

Pd₂(dba)

₃ (1)

XPhos

(4)
K₃PO₄ THF 80 95 [3]

3-

Methoxy

phenyl

triflate

Pd₂(dba)

₃ (1)

XPhos

(4)
K₃PO₄ THF 80 96 [3]

2-

Methylph

enyl

triflate

Pd₂(dba)

₃ (1)

XPhos

(4)
K₃PO₄ THF 80 75 [3]

Experimental Protocols
General Protocol for the Palladium-Catalyzed Synthesis
of N,N-Dimethylanilines
This protocol is based on the Buchwald-Hartwig amination of aryl triflates with dimethylamine.

Materials and Reagents:

Aryl triflate

Dimethylamine solution (e.g., 2 M in THF)
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Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

Potassium phosphate (K₃PO₄), anhydrous

Tetrahydrofuran (THF), anhydrous

Procedure:

Reaction Setup: To an oven-dried Schlenk tube containing a magnetic stir bar, add the aryl

triflate (1.0 mmol), K₃PO₄ (1.5 mmol), and XPhos (0.04 mmol).

Catalyst Addition: Add Pd₂(dba)₃ (0.01 mmol) to the Schlenk tube.

Inert Atmosphere: Seal the tube with a septum, and evacuate and backfill with argon or

nitrogen three times to ensure an inert atmosphere.

Solvent and Amine Addition: Add anhydrous THF (5 mL) followed by the dimethylamine

solution (2.0 mmol) via syringe.

Reaction Execution: Place the Schlenk tube in a preheated oil bath at 80 °C and stir

vigorously.

Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid

chromatography-mass spectrometry (LC-MS).

Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl

acetate and water.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and

extract the aqueous layer with ethyl acetate (3 x 20 mL).

Washing and Drying: Combine the organic layers, wash with brine, dry over anhydrous

sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

Purification: Purify the crude product by flash column chromatography on silica gel to afford

the desired N,N-dimethylaniline derivative.
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Visualizations
Catalytic Cycle of the Buchwald-Hartwig Amination
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Caption: Catalytic cycle for the Buchwald-Hartwig amination.

Experimental Workflow
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Caption: Experimental workflow for N,N-dimethylaniline synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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